molecular formula C12H9FN4O B8554318 1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide

1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide

Cat. No.: B8554318
M. Wt: 244.22 g/mol
InChI Key: PZFUPCPWYSRDKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide is a useful research compound. Its molecular formula is C12H9FN4O and its molecular weight is 244.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H9FN4O

Molecular Weight

244.22 g/mol

IUPAC Name

1-amino-8-fluoro-5H-pyrido[4,3-b]indole-4-carboxamide

InChI

InChI=1S/C12H9FN4O/c13-5-1-2-8-6(3-5)9-10(17-8)7(12(15)18)4-16-11(9)14/h1-4,17H,(H2,14,16)(H2,15,18)

InChI Key

PZFUPCPWYSRDKX-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1F)C3=C(N2)C(=CN=C3N)C(=O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-chloro-8-fluoro-5H-pyrido[4,3-b]indole-4-carbonitrile in a 1:1 (v/v) mixture of EtOH and conc. NH4OH (0.13 M) was heated in a microwave reactor at 150° C. for 1 h in a sealed tube. After cooling to room temperature, the suspension was diluted with H2O and filtered. The crude material was placed in a flask cooled to 0° C. before conc. H2SO4 (excess) was added dropwise under vigorous stirring. The final mixture was warmed to room temperature and, after 4 h, poured carefully into a diluted aqueous solution of NH4OH cooled to 0° C. The precipitate was collected by filtration and was purified by flash chromatography (20-50% ethanol in CH2Cl2) to provide the title compound as an off-white solid.
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